Cas no 1806808-74-1 (2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)
2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H2Br2F5N/c8-4-2(6(10)11)1-3(5(9)15-4)7(12,13)14/h1,6H
- InChI Key: IQEGJXAKYQFMRR-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)(F)F)=CC(C(F)F)=C(N=1)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 4.4
- Topological Polar Surface Area: 12.9
2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029074521-250mg |
2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1806808-74-1 | 97% | 250mg |
$494.40 | 2022-03-31 | |
| Alichem | A029074521-500mg |
2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1806808-74-1 | 97% | 500mg |
$790.55 | 2022-03-31 | |
| Alichem | A029074521-1g |
2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine |
1806808-74-1 | 97% | 1g |
$1,564.50 | 2022-03-31 |
2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
Introduction to 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806808-74-1)
2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1806808-74-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in medicinal chemistry due to its versatile biological activity and synthetic potential.
The molecular structure of 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine incorporates multiple halogen atoms, specifically bromine and fluorine, which are strategically positioned to enhance its reactivity and functionalization capabilities. The presence of two bromine atoms at the 2- and 6-positions, along with difluoromethyl and trifluoromethyl groups at the 3- and 5-positions respectively, makes this compound a valuable intermediate in the synthesis of more complex molecules. These substituents not only influence the electronic properties of the pyridine ring but also contribute to its binding affinity with biological targets.
In recent years, the demand for halogenated pyridines in drug discovery has surged due to their role as key building blocks in the development of novel therapeutics. The electron-withdrawing nature of the fluorine and difluoromethyl groups enhances the lipophilicity of the compound, making it an attractive candidate for further derivatization into pharmacologically active agents. Furthermore, the bromine atoms provide handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.
One of the most compelling aspects of 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is its potential application in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated that halogenated pyridines can serve as scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The specific arrangement of halogens in this compound allows for precise tuning of its interactions with biological targets, thereby optimizing potency and selectivity.
Recent advancements in computational chemistry have further highlighted the significance of 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine as a lead compound. Molecular docking simulations have revealed that this molecule can effectively bind to active sites of enzymes such as tyrosine kinases and Janus kinases (JAKs), which are overexpressed in many cancers. The halogen atoms facilitate strong hydrophobic interactions and dipole-dipole interactions with key residues in the enzyme's binding pocket, suggesting its potential as a starting point for drug design.
The agrochemical sector has also shown interest in this compound due to its structural features that mimic natural products known for their bioactivity. Pyridines with halogen substituents are frequently found in herbicides and fungicides, where they contribute to mode-of-action by interfering with essential metabolic pathways in pests. The unique combination of substituents in 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine positions it as a promising candidate for developing next-generation crop protection agents.
From a synthetic chemistry perspective, 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine offers a rich platform for exploring novel reaction pathways. The presence of multiple reactive sites allows chemists to employ a variety of strategies for modifying its structure. For example, palladium-catalyzed cross-coupling reactions can be utilized to introduce new aryl or vinyl groups, while nucleophilic substitution reactions can replace bromine atoms with other functional groups. These transformations open doors to a vast library of derivatives with tailored properties.
The pharmaceutical industry's interest in fluorinated compounds stems from their ability to improve drug properties such as bioavailability, metabolic stability, and cell membrane permeability. In particular, trifluoromethyl groups are known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. The strategic placement of these groups in 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine underscores its potential as a precursor for drugs designed to interact tightly with biological targets.
As research continues to uncover new therapeutic applications for heterocyclic compounds, 2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is poised to play a pivotal role in drug discovery initiatives. Its unique structural features make it an ideal candidate for generating novel molecules with improved pharmacological profiles. By leveraging state-of-the-art synthetic methodologies and computational tools, scientists can harness its potential to develop innovative treatments for a wide range of diseases.
In conclusion,2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806808-74-1) represents a significant advancement in the field of medicinal chemistry. Its versatile structure and functional attributes offer numerous opportunities for developing new drugs and agrochemicals. As research progresses,this compound will undoubtedly continue to be a valuable asset in the quest for effective therapeutic solutions.
1806808-74-1 (2,6-Dibromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)